Cas no 882223-43-0 (2-({3-4-(2-methylpropoxy)phenyl-1-phenyl-1H-pyrazol-4-yl}methylidene)propanedinitrile)

• Product Name: 2-({3-4-(2-methylpropoxy)phenyl-1-phenyl-1H-pyrazol-4-yl}methylidene)propanedinitrile
• CAS No: 882223-43-0
• MF: C₂₃H₂₀N₄O
• MW: 368.431104660034
• CID: 6030520
• PubChem ID: 2389759
• Update Time: 2025-06-14

2-({3-4-(2-methylpropoxy)phenyl-1-phenyl-1H-pyrazol-4-yl}methylidene)propanedinitrile Chemical and Physical Properties

Names and Identifiers

• 2-({3-4-(2-methylpropoxy)phenyl-1-phenyl-1H-pyrazol-4-yl}methylidene)propanedinitrile
• Propanedinitrile, 2-[[3-[4-(2-methylpropoxy)phenyl]-1-phenyl-1H-pyrazol-4-yl]methylene]-
• 2-[[3-[4-(2-methylpropoxy)phenyl]-1-phenylpyrazol-4-yl]methylidene]propanedinitrile
• 882223-43-0
• Z56889147
• 2-((3-(4-isobutoxyphenyl)-1-phenyl-1H-pyrazol-4-yl)methylene)malononitrile
• Oprea1_785100
• AKOS001038325
• F1218-0725
• 2-({3-[4-(2-methylpropoxy)phenyl]-1-phenyl-1H-pyrazol-4-yl}methylidene)propanedinitrile

• Inchi： 1S/C23H20N4O/c1-17(2)16-28-22-10-8-19(9-11-22)23-20(12-18(13-24)14-25)15-27(26-23)21-6-4-3-5-7-21/h3-12,15,17H,16H2,1-2H3
• InChI Key： DHQLZSQZRGLGTF-UHFFFAOYSA-N
• SMILES： C(#N)/C(=C/C1=CN(C2=CC=CC=C2)N=C1C1=CC=C(OCC(C)C)C=C1)/C#N

Computed Properties

• Exact Mass: 368.16371127g/mol
• Monoisotopic Mass: 368.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Boiling Point: 570.0±50.0 °C(Predicted)
• pka: -5.40±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-({3-4-(2-methylpropoxy)phenyl-1-phenyl-1H-pyrazol-4-yl}methylidene)propanedinitrile

Comprehensive Analysis of 2-({3-4-(2-methylpropoxy)phenyl-1-phenyl-1H-pyrazol-4-yl}methylidene)propanedinitrile (CAS No. 882223-43-0)

2-({3-4-(2-methylpropoxy)phenyl-1-phenyl-1H-pyrazol-4-yl}methylidene)propanedinitrile, with the CAS No. 882223-43-0, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The unique molecular structure of this compound, featuring a propanedinitrile moiety and a phenylpyrazole core, makes it a promising candidate for various research applications.

In recent years, the demand for pyrazole-based compounds has surged due to their potential in developing novel therapeutics. Researchers are particularly interested in the 2-({3-4-(2-methylpropoxy)phenyl-1-phenyl-1H-pyrazol-4-yl}methylidene)propanedinitrile for its possible role in modulating enzymatic pathways. The compound's methylidene and propanedinitrile groups contribute to its reactivity, making it a valuable intermediate in synthetic chemistry. Its CAS No. 882223-43-0 is frequently searched in academic databases, reflecting its growing importance in scientific studies.

The synthesis of 2-({3-4-(2-methylpropoxy)phenyl-1-phenyl-1H-pyrazol-4-yl}methylidene)propanedinitrile involves multi-step organic reactions, including condensation and cyclization processes. The presence of the 2-methylpropoxy group enhances the compound's solubility in organic solvents, which is crucial for its application in pharmaceutical formulations. Additionally, the phenyl and pyrazole rings provide structural stability, enabling further functionalization for targeted research.

From an industrial perspective, CAS No. 882223-43-0 is often explored for its potential in creating advanced materials. The compound's conjugated system and electron-withdrawing properties make it a candidate for optoelectronic applications, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. This aligns with the current trend of sustainable energy solutions, a topic highly searched in AI-driven research platforms and scientific forums.

Another area of interest is the compound's potential in bioimaging and diagnostic agents. The propanedinitrile group can be modified to emit fluorescence, which is valuable for cellular imaging studies. Researchers are actively investigating how 2-({3-4-(2-methylpropoxy)phenyl-1-phenyl-1H-pyrazol-4-yl}methylidene)propanedinitrile can be integrated into probes for detecting biomarkers, a hot topic in precision medicine and biotechnology.

In conclusion, 2-({3-4-(2-methylpropoxy)phenyl-1-phenyl-1H-pyrazol-4-yl}methylidene)propanedinitrile (CAS No. 882223-43-0) represents a versatile compound with broad applications in drug development, material science, and diagnostics. Its unique chemical properties and adaptability to various research needs make it a subject of ongoing exploration. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.